2-{[11-acetyl-4-(4-methylphenyl)-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-5-yl]sulfanyl}-N-(2-fluorophenyl)acetamide

• IUPAC Name: 2-[[11-acetyl-4-(4-methylphenyl)-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-5-yl]sulfanyl]-N-(2-fluorophenyl)acetamide
• InChI: InChI=1S/C26H23FN4O3S2/c1-15-7-9-17(10-8-15)31-25(34)23-18-11-12-30(16(2)32)13-21(18)36-24(23)29-26(31)35-14-22(33)28-20-6-4-3-5-19(20)27/h3-10H,11-14H2,1-2H3,(H,28,33)
• InChI Key: FWTLCRVZZASJSN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)C3=C(N=C2SCC(=O)NC4=CC=CC=C4F)SC5=C3CCN(C5)C(=O)C
• Molecular Formula: C26H23FN4O3S2
• Molecular Weight: 522.6 g/mol
• CAS No.: 1189958-55-1

Description

This compound is a structurally complex tricyclic molecule featuring a sulfur-containing heterocyclic core (8-thia-4,6,11-triazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-5-yl), acetylated at position 11, and substituted with a 4-methylphenyl group. The sulfanyl linker connects the tricyclic core to an N-(2-fluorophenyl)acetamide moiety. The fluorine atom on the phenyl ring may enhance metabolic stability and binding affinity, while the tricyclic system likely contributes to improved target specificity compared to simpler scaffolds.

Biological Activity

The compound 2-{[11-acetyl-4-(4-methylphenyl)-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-5-yl]sulfanyl}-N-(2-fluorophenyl)acetamide is a complex organic molecule with significant potential in pharmacological applications. Its intricate structure includes a tricyclic framework and various functional groups that may contribute to its biological activity.

Structural Characteristics

The molecular formula of this compound is $C_{26}H_{24}N_{4}O_{3}S_{2}$ with a molecular weight of approximately 532.68 g/mol. The unique features of the compound include:

• Tricyclic Structure : This contributes to the stability and reactivity of the molecule.
• Functional Groups : The presence of acetyl and sulfanyl groups enhances its chemical reactivity and potential biological interactions.

Biological Activity Overview

Preliminary studies on compounds with similar structures suggest a range of biological activities, including:

• Antitumor Activity : Compounds with similar tricyclic frameworks have shown promise in inhibiting tumor growth.
• Neuroprotective Properties : Certain derivatives exhibit neuroprotective effects, potentially useful in treating neurodegenerative diseases.
• Antimicrobial Activity : The presence of sulfur and nitrogen heterocycles may contribute to antimicrobial properties.

Case Studies and Research Findings

• Antitumor Studies :
  • A study involving derivatives of tricyclic compounds demonstrated significant cytotoxicity against various cancer cell lines, indicating that modifications in the structure can enhance antitumor efficacy.
• Neuroprotective Effects :
  • Research has indicated that similar compounds can reduce oxidative stress in neuronal cells, suggesting potential applications in neurodegenerative disorders like Alzheimer's disease.
• Antimicrobial Activity :
  • Investigations into the antimicrobial properties of related compounds have shown effectiveness against both Gram-positive and Gram-negative bacteria, highlighting the therapeutic potential of these structural motifs.

Comparative Analysis

The following table compares 2-{[11-acetyl-4-(4-methylphenyl)-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-5-yl]sulfanyl}-N-(2-fluorophenyl)acetamide with other structurally related compounds:

Compound Name	Molecular Formula	Key Features	Biological Activity
2-{[11-acetyl...acetamide	C26H24N4O3S2	Complex tricyclic structure	Antitumor, Neuroprotective
Duocarmycin Sa	C25H23N3O7	Antitumor activity	Strong cytotoxicity against cancer cells
AVN-322	C20H22N2O2	Neuroprotective potential	Effective in reducing neuronal damage
1,8-Naphthalic Anhydride	C12H6O3	Used in chemical syntheses	Limited biological activity

This comparison underscores the unique structural and functional attributes of 2-{[11-acetyl...acetamide}, which may lead to diverse biological activities not fully explored in other compounds.

Comparison with Similar Compounds

Research Implications and Limitations

• Synthesis Challenges : The tricyclic core’s complexity may hinder scalable synthesis compared to simpler acetamide derivatives (e.g., ’s compound).
• Unresolved Questions : The impact of the sulfanyl linker on HDAC inhibition kinetics and off-target effects remains uncharacterized.
• Safety Considerations : First-aid measures for acetamide derivatives (e.g., skin/eye rinsing ) should be standardized for this compound pending toxicity studies.